Cas no 933688-15-4 (Octahydro-1H-pyrano[4,3-c]pyridine)

• Product Name: Octahydro-1H-pyrano[4,3-c]pyridine
• CAS No: 933688-15-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6256283
• PubChem ID: 83479111
• Update Time: 2025-10-31

Octahydro-1H-pyrano[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-6995349
• Octahydro-1H-pyrano[4,3-c]pyridine
• 933688-15-4
• SCHEMBL16878218

• Inchi： 1S/C8H15NO/c1-3-9-5-7-2-4-10-6-8(1)7/h7-9H,1-6H2
• InChI Key： YMFOQHUERAAMRM-UHFFFAOYSA-N
• SMILES： O1CCC2CNCCC2C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Octahydro-1H-pyrano[4,3-c]pyridine

Comprehensive Overview of Octahydro-1H-pyrano[4,3-c]pyridine (CAS No. 933688-15-4): Properties, Applications, and Research Insights

Octahydro-1H-pyrano[4,3-c]pyridine (CAS No. 933688-15-4) is a bicyclic organic compound featuring a fused pyran and pyridine ring system. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile scaffold for drug discovery. The octahydro prefix indicates the fully saturated nature of the rings, which contributes to its stability and conformational flexibility. Researchers are particularly interested in its ability to mimic bioactive conformations of natural products, making it a valuable intermediate in the synthesis of heterocyclic compounds.

In recent years, the demand for saturated nitrogen-containing heterocycles like Octahydro-1H-pyrano[4,3-c]pyridine has surged, driven by their applications in CNS-targeting therapeutics and enzyme inhibition. The compound's pyrano-pyridine hybrid structure offers distinct electronic properties that influence molecular interactions—a hot topic in computational chemistry and AI-assisted drug design. Studies published in journals such as Journal of Medicinal Chemistry highlight its role in optimizing pharmacokinetic profiles of lead compounds, addressing common challenges like blood-brain barrier permeability.

The synthesis of CAS 933688-15-4 typically involves catalytic hydrogenation or reductive amination strategies, with recent advancements focusing on green chemistry approaches. This aligns with the pharmaceutical industry's push toward sustainable synthesis, a frequently searched topic in organic chemistry forums. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity (>98%), a critical parameter for regulatory compliance in API manufacturing.

Beyond pharmaceuticals, Octahydro-1H-pyrano[4,3-c]pyridine derivatives show promise in material science, particularly in designing ionic liquids with tailored solvation properties. Its thermal stability (decomposition point >250°C) makes it suitable for high-temperature applications, a feature explored in patent literature for electronic materials. These interdisciplinary applications respond to growing searches for "multifunctional heterocycles" and "advanced organic materials" across academic databases.

Ongoing research investigates the compound's structure-activity relationships (SAR) through molecular docking studies—a technique frequently queried in computational chemistry platforms. Its rigid-yet-flexible core allows precise steric control, enabling selective targeting of biological receptors. This property is particularly relevant to GPCR modulators, a trending focus area in neurodegenerative disease research. Recent preclinical studies suggest derivatives may influence serotonin receptors, though further validation is required.

From a commercial perspective, CAS 933688-15-4 is supplied by specialty chemical manufacturers under strict quality protocols (e.g., ISO 9001). Market analyses indicate rising procurement queries for "high-purity bicyclic amines" and "pharma intermediates" in regions with thriving generic drug industries. Regulatory filings (e.g., REACH, FDA DMF) ensure its safe handling, with SDS documentation emphasizing standard laboratory precautions—addressing common user concerns about "chemical safety data" in search logs.

The compound's stereochemistry presents intriguing possibilities for chiral synthesis, a subject of numerous "asymmetric catalysis" publications. Its four stereocenters allow access to multiple diastereomers, each exhibiting distinct physicochemical behaviors. This characteristic is leveraged in enantioselective synthesis methodologies, where researchers optimize routes using organocatalysts—a technique dominating recent organic synthesis conference proceedings.

In analytical applications, Octahydro-1H-pyrano[4,3-c]pyridine serves as a HPLC calibration standard for nitrogen-containing compounds due to its UV activity and well-defined retention behavior. Method development papers frequently cite its use in validating chromatographic methods, responding to industry needs for robust quality control protocols—a recurring theme in analytical chemistry webinars and troubleshooting guides.

Future directions include exploring its metal-organic frameworks (MOFs) integration and bioconjugation potential, areas generating substantial academic interest. Patent analytics reveal a 40% increase in filings involving similar fused ring systems since 2020, reflecting the compound's growing strategic importance. These developments cater to search trends around "next-gen drug scaffolds" and "smart materials," positioning 933688-15-4 as a compound with cross-disciplinary relevance.